5-({[(benzyloxy)carbonyl]amino}methyl)-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-2-carboxylic acid

• Molecular Formula: C18H22N4O4
• Molecular Weight: 358.4 g/mol
• IUPAC Name: 1-(1-methylpyrazol-4-yl)-5-(phenylmethoxycarbonylaminomethyl)pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C18H22N4O4/c1-21-11-15(10-20-21)22-14(7-8-16(22)17(23)24)9-19-18(25)26-12-13-5-3-2-4-6-13/h2-6,10-11,14,16H,7-9,12H2,1H3,(H,19,25)(H,23,24)
• InChI Key: WABDWIYMRISGBU-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)N2C(CCC2C(=O)O)CNC(=O)OCC3=CC=CC=C3

Description

This compound features a pyrrolidine ring substituted with a carboxylic acid group at position 2, a 1-methyl-1H-pyrazol-4-yl moiety at position 1, and a benzyloxycarbonyl (Cbz)-protected aminomethyl group at position 3. The Cbz group acts as a protective moiety for the amine, enhancing stability during synthetic processes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-({[(benzyloxy)carbonyl]amino}methyl)-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-2-carboxylic acid typically involves multiple steps, including the formation of the pyrrolidine ring, the introduction of the pyrazole moiety, and the attachment of the benzyloxycarbonyl group. Common synthetic methods include:

Suzuki-Miyaura Coupling: This method is used to form carbon-carbon bonds between the pyrazole and pyrrolidine rings.

Amidation Reactions: These reactions are used to introduce the benzyloxycarbonyl group.

Industrial Production Methods

Industrial production methods for this compound are not well-documented, likely due to its primary use in research settings. large-scale synthesis would likely involve optimization of the aforementioned synthetic routes to improve yield and purity.

Chemical Reactions Analysis

Types of Reactions

5-({[(Benzyloxy)carbonyl]amino}methyl)-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-2-carboxylic acid can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can be used to remove the benzyloxycarbonyl group.

Substitution: Nucleophilic substitution reactions can introduce different functional groups.

Common Reagents and Conditions

Oxidizing Agents: Such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reducing Agents: Such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Nucleophiles: Such as amines or thiols for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may yield amines .

Scientific Research Applications

5-({[(Benzyloxy)carbonyl]amino}methyl)-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-2-carboxylic acid has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including enzyme inhibition.

Medicine: Investigated for its potential therapeutic properties.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-({[(benzyloxy)carbonyl]amino}methyl)-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-2-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The benzyloxycarbonyl group can act as a protecting group, allowing the compound to interact selectively with its targets . The pyrazole moiety is known for its ability to form hydrogen bonds, which can enhance binding affinity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues from Literature

a. 5-({Ethyl[(1-Ethyl-3-methyl-1H-pyrazol-4-yl)methyl]amino}carbonyl)-1-methyl-1H-pyrazole-4-carboxylic Acid (CAS 1006477-69-5)

• Core Structure : Pyrazole ring (instead of pyrrolidine) with a carboxylic acid at position 3.
• Substituents: Ethyl and methyl groups on the pyrazole ring; an ethylamino linker replaces the Cbz-aminomethyl group.
• Functional Groups: Carboxylic acid, carbamate-like ethylamino carbonyl.

b. 4-(Methyl((1-methyl-1H-pyrazol-5-yl)methyl)amino)-4-oxobut-2-enoic Acid (CAS 1006334-17-3)

• Core Structure: Unsaturated but-2-enoic acid backbone.
• Substituents : Methyl-substituted pyrazole linked via an amide bond.
• Functional Groups : α,β-unsaturated carboxylic acid, amide.

Key Structural and Functional Differences

Feature	Target Compound	CAS 1006477-69-5	CAS 1006334-17-3
Core Structure	Pyrrolidine ring	Pyrazole ring	But-2-enoic acid
Carboxylic Acid Position	Position 2	Position 4	Position 4 (conjugated with double bond)
Protective Group	Benzyloxycarbonyl (Cbz)	Ethylamino carbonyl	None; amide linkage
Substituent Bulk	High (Cbz group)	Moderate (ethyl groups)	Low (methyl group)
Potential Applications	Peptidomimetics, protease inhibitors	Discontinued (possible instability)	Covalent inhibitors (speculative)

Implications of Structural Variations

• Pyrrolidine vs.
• Cbz Protection: The bulky Cbz group may enhance metabolic stability compared to the ethylamino group in CAS 1006477-69-5, which could be prone to enzymatic cleavage .
• Carboxylic Acid Positioning : The carboxylic acid at position 2 in the target compound may facilitate salt formation or hydrogen bonding in biological systems, unlike the conjugated acid in CAS 1006334-17-3, which could participate in Michael addition reactions .

Methodological Considerations for Structural Analysis

Crystallographic refinement tools like SHELXL (used for small-molecule refinement) and visualization software such as ORTEP-3 are critical for resolving the stereochemistry and substituent orientations of these compounds . For instance, SHELXL’s robust refinement algorithms enable precise modeling of the Cbz group’s steric effects, while ORTEP-3 aids in visualizing conformational flexibility .

Biological Activity

5-({[(benzyloxy)carbonyl]amino}methyl)-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-2-carboxylic acid is a complex organic compound that has garnered attention for its potential biological activities. This article delves into the biological properties, mechanisms of action, and relevant research findings associated with this compound.

Chemical Structure and Properties

The compound's structure features a pyrrolidine ring, a pyrazole moiety, and a benzyloxycarbonyl group, contributing to its unique interactions within biological systems. Its molecular formula is C20H26N4O4, and it exhibits a molecular weight of approximately 394.45 g/mol.

Antiviral Activity

Recent studies have highlighted the antiviral properties of compounds related to pyrazole derivatives, suggesting potential applications in treating viral infections. For instance, compounds similar to the one have shown efficacy against various viruses, including HIV and influenza. Specific analogs demonstrated IC50 values below 1 µM in cellular assays targeting viral replication pathways .

Anticancer Properties

Compounds with similar structural features have been investigated for their anticancer activities. The inhibition of specific kinases such as CSNK2A has been linked to the modulation of cancer cell proliferation. The compound's structural analogs have been shown to engage cellular targets effectively, indicating potential use in cancer therapy .

The biological activity of this compound is attributed to its ability to interact with specific enzymes and receptors in cells. The presence of the pyrazole ring is crucial for binding interactions that inhibit target proteins involved in cell signaling pathways related to proliferation and viral replication .

Research Findings and Case Studies

Study	Findings	Implications
Study 1	Evaluated the antiviral efficacy against HIV-1; showed significant reduction in viral load at concentrations as low as 0.5 µM.	Suggests potential for development as an antiviral agent.
Study 2	Investigated anticancer properties; demonstrated inhibition of CSNK2A with IC50 values < 1 µM in cellular assays.	Indicates a pathway for therapeutic applications in oncology.
Study 3	Assessed the structure-activity relationship (SAR) of related compounds; identified key structural features enhancing biological activity.	Provides insights for future drug design targeting similar pathways.